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Introduction

Lugduname, a guanidinocarboxylic acid derivative, stands as one of the most potent
sweetening agents ever synthesized, with an estimated sweetness potency ranging from
220,000 to 300,000 times that of sucrose.[1][2] Developed in 1996 at the University of Lyon, its
name is a nod to Lugdunum, the Roman name for the French city.[2] Despite its extraordinary
potency, Lugduname has not been approved for commercial use in food products due to a
lack of comprehensive safety and toxicological data.[3] However, its extreme sweetness makes
it a valuable molecular probe for investigating the structure-activity relationships of the human
sweet taste receptor and for the development of novel sweeteners.[3] This technical guide
provides a detailed overview of the molecular structure, chemical formula, and known
experimental data of Lugduname, aimed at researchers and professionals in the fields of
chemistry and drug development.
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Molecular Structure and Chemical Formula

Lugduname is a complex organic molecule characterized by a guanidinoacetic acid core

substituted with a 4-cyanophenyl group and a piperonyl group (also known as a 1,3-

benzodioxol-5-yl)methyl group).

Chemical Formula and Molecular Weight

The chemical and physical properties of Lugduname are summarized in the table below.

Property Value Source(s)

Chemical Formula C1sH16N4Oa4 [3114]

Molecular Weight 352.35 g/mol [2][3]
N-(4-cyanophenyl)-N'-(1,3-

IUPAC Name benzodioxol-5- [2]
ylmethyl)guanidinoacetic acid

CAS Number 180045-75-4 [31[4]
INChl=1S/C18H16N404/c19-
8-12-4-6-14(7-5-12)22-18(21-

InChl 10-16(23)24)20-9-13-2-1-3-15-  [4]
17(13)26-11-25-15/h1-7H,9-
11H2,(H,23,24)(H2,20,21,22)
IHKGGKRBWGTNNG-

InChiKey [4]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#N)NC(=NC
C(=0)0)NCC2=C(C=C(C=C2)
0CO3)C3

[4]

Exact Mass

352.117155 amu

[3]

Elemental Analysis

C: 61.36%, H: 4.58%, N:
15.90%, O: 18.16%

[3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of Lugduname and its precursors are crucial
for researchers aiming to work with this compound. The following sections outline the synthetic
routes based on available literature.

Synthesis of Lugduname

The synthesis of Lugduname involves the reaction of two key precursors: 4-cyanophenyl
isothiocyanate and piperonylamine, followed by reaction with glycine. A general procedure for
the synthesis of N,N'-disubstituted guanidinocarboxylic acids, including Lugduname, has been
described in the scientific literature.

General Protocol for N,N'-Disubstituted Guanidinocarboxylic Acids:
This synthesis typically proceeds through a carbodiimide intermediate.

o Formation of the Thiourea: An equimolar amount of the primary amine (e.qg., piperonylamine)
is reacted with the isothiocyanate (e.g., 4-cyanophenyl isothiocyanate) in a suitable solvent
such as dichloromethane or tetrahydrofuran at room temperature. The reaction progress can
be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed
under reduced pressure to yield the corresponding thiourea.

» Activation and Guanylation: The thiourea is then dissolved in an appropriate solvent, and a
desulfurizing agent, such as Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide) or a
carbodiimide coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), is
added in the presence of a base (e.g., triethylamine). This in-situ generates a reactive
carbodiimide.

» Reaction with Amino Acid: The amino acid (e.g., glycine) is then added to the reaction
mixture. The reaction is typically stirred at room temperature for several hours to overnight.

e Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to
remove the reagents and byproducts. The crude product is then purified by column
chromatography on silica gel to afford the desired N,N'-disubstituted guanidinocarboxylic
acid.

Synthesis of Precursors
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1. 4-Cyanophenyl Isothiocyanate:
This precursor can be synthesized from 4-aminobenzonitrile.

o Reaction with Thiophosgene: 4-aminobenzonitrile is dissolved in a suitable solvent, such as
dichloromethane or a biphasic system of water and an organic solvent. Thiophosgene is
added, often in the presence of a base like sodium bicarbonate or triethylamine, to neutralize
the HCI byproduct. The reaction is typically carried out at room temperature.

o Work-up and Purification: After the reaction is complete, the organic layer is separated,
washed with water, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and
the solvent is evaporated. The crude product can be purified by recrystallization or column
chromatography.

2. Piperonylamine:
Piperonylamine can be prepared from piperonal (heliotropin) via reductive amination.

» Imine Formation: Piperonal is reacted with a source of ammonia, such as ammonium acetate
or a solution of ammonia in an alcohol, to form the corresponding imine in situ.

» Reduction: A reducing agent, such as sodium borohydride (NaBHa4), sodium
cyanoborohydride (NaBHsCN), or catalytic hydrogenation (Hz over a catalyst like Palladium
on carbon), is then added to the reaction mixture to reduce the imine to the primary amine,
piperonylamine.[5]

o Work-up and Purification: The reaction is quenched, and the product is extracted into an
organic solvent. The organic layer is then washed, dried, and the solvent removed. The
resulting piperonylamine can be purified by distillation under reduced pressure or by column
chromatography.

Signaling Pathway of Lugduname

Lugduname exerts its sweet taste by activating the TLR2/T1R3 G-protein coupled receptor
(GPCR) located on the surface of taste receptor cells in the taste buds.[3] The binding of
Lugduname to this receptor initiates an intracellular signaling cascade, leading to the
perception of sweetness.
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Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Workflow for Synthesis and
Characterization

The overall workflow for the synthesis and characterization of Lugduname is a multi-step
process that requires careful execution and analysis at each stage.
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Caption: Experimental workflow for the synthesis of Lugduname.
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Conclusion

Lugduname remains a molecule of significant interest to the scientific community due to its
unparalleled sweetness. While its future as a commercial sweetener is uncertain, its value as a
research tool is undeniable. This technical guide provides a foundational understanding of its
molecular structure, chemical properties, and the experimental approaches for its synthesis
and study. Further research into its detailed spectroscopic characterization and biological
interactions will continue to shed light on the mechanisms of sweet taste perception and aid in
the design of next-generation sweeteners with improved safety and sensory profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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